Cas no 21579-89-5 (1-Piperazinecarboxamide,N,N,4-trimethyl-)

1-Piperazinecarboxamide,N,N,4-trimethyl- structure
21579-89-5 structure
Product Name:1-Piperazinecarboxamide,N,N,4-trimethyl-
CAS No:21579-89-5
MF:C8H17N3O
MW:171.240081548691
CID:249907
PubChem ID:116049
Update Time:2025-04-19

1-Piperazinecarboxamide,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N,N,4-trimethyl-
    • N,N,4-trimethylpiperazine-1-carboxamide
    • 1-Piperazinecarboxamide,N,N,4-trimethyl-(6CI,8CI)
    • DTXSID10276173
    • BDBM50498768
    • 21579-89-5
    • SCHEMBL6998058
    • CHEMBL3622600
    • Inchi: 1S/C8H17N3O/c1-9(2)8(12)11-6-4-10(3)5-7-11/h4-7H2,1-3H3
    • InChI Key: OUVVCIBIGUCHRM-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 171.13731
  • Monoisotopic Mass: 171.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • PSA: 26.79
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